5-methyl-5-{2-[(3-methylphenyl)amino]-1,3-thiazol-4-yl}-3-propyldihydro-2(3H)-furanone

• IUPAC Name: 5-methyl-5-[2-(3-methylanilino)-1,3-thiazol-4-yl]-3-propyloxolan-2-one
• InChI: InChI=1S/C18H22N2O2S/c1-4-6-13-10-18(3,22-16(13)21)15-11-23-17(20-15)19-14-8-5-7-12(2)9-14/h5,7-9,11,13H,4,6,10H2,1-3H3,(H,19,20)
• InChI Key: AWWCQCQLZUISCS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CC(OC1=O)(C)C2=CSC(=N2)NC3=CC=CC(=C3)C
• Molecular Formula: C18H22N2O2S
• Molecular Weight: 330.4 g/mol

Description

The compound is a complex organic molecule that includes several functional groups and rings, including a furanone ring, a thiazole ring, and a methylphenyl group. Furanones are a type of heterocyclic organic compound consisting of a five-membered lactone ring. Thiazoles are aromatic heterocyclic compounds that contain both sulfur and nitrogen in the ring. Methylphenyl groups are aromatic hydrocarbon groups with a methyl substituent.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which it’s reacted. Similar compounds have been involved in a variety of reactions, including oxidation, reduction, and various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors influencing these properties could include the types and arrangement of functional groups, the presence of aromatic systems, and the overall size and shape of the molecule.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many heterocyclic compounds have biological activity and can interact with various enzymes and receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety precautions, and to consult safety data sheets or other reliable sources for specific information.

Future Directions

The future directions for research on this compound could be varied. Given the biological activity of many heterocyclic compounds, potential areas of interest could include medicinal chemistry, drug discovery, and the study of biological pathways.